Cas no 29530-39-0 (Diazene, 1-(2-nitrophenyl)-2-phenyl-)

29530-39-0 structure
Product name:Diazene, 1-(2-nitrophenyl)-2-phenyl-
CAS No:29530-39-0
MF:C12H9N3O2
MW:227.218762159348
CID:2927664
Diazene, 1-(2-nitrophenyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Diazene, 1-(2-nitrophenyl)-2-phenyl-
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- Inchi: 1S/C12H9N3O2/c16-15(17)12-9-5-4-8-11(12)14-13-10-6-2-1-3-7-10/h1-9H
- InChI Key: DSZOTMKIKJOOPG-UHFFFAOYSA-N
- SMILES: N(C1=CC=CC=C1[N+]([O-])=O)=NC1=CC=CC=C1
Computed Properties
- Exact Mass: 227.069
- Monoisotopic Mass: 227.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Color/Form: Yellow crystalline solid
- Density: 1.23
- Boiling Point: 386.3°C at 760 mmHg
- Flash Point: 187.5°C
- Refractive Index: 1.62
- LogP: 4.53340
Diazene, 1-(2-nitrophenyl)-2-phenyl- Related Literature
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J?rg Henzl,Karina Morgenstern Phys. Chem. Chem. Phys. 2010 12 6035
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Quanyun Liu,Haoke Chu,Junju Mai,Haobing Yang,Mei-Hua Shen,Hua-Dong Xu Org. Biomol. Chem. 2024 22 954
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Maciej Bazarnik,J?rg Henzl,Ryszard Czajka,Karina Morgenstern Chem. Commun. 2011 47 7764
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A. Chaudhuri,P. K. Sarma J. Chem. Soc. C 1969 1828
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Li-Hong Liu,Keitaro Nakatani,Eléna Ishow New J. Chem. 2009 33 1402
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